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Compound of Interest

Compound Name: 4-Azidoaniline

Cat. No.: B077532

This guide provides essential safety information, handling protocols, and storage requirements
for 4-Azidoaniline and its common salt, 4-Azidoaniline hydrochloride. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 4-Azidoaniline?

Al: 4-Azidoaniline is a hazardous substance with multiple risks:

Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[1][2][3][4] Ingestion of even
small amounts may be harmful.[2]

o Flammability: It is a flammable solid.[1][4][5]

o Explosive Potential: Organic azides can be sensitive to heat, shock, and friction, potentially
leading to explosive decomposition.[2] The presence of the azido group makes it an
energetic material.

e Irritation: It can cause skin and serious eye irritation, as well as respiratory irritation.[1][4][5]

Q2: What are the signs and symptoms of exposure to 4-Azidoaniline?
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A2: Exposure can lead to various symptoms. In case of skin or eye contact, irritation will be
noticeable.[1][5] Inhalation may cause respiratory tract irritation.[4][6] Systemic effects may
occur following absorption through the skin.[2] In case of any suspected exposure, it is crucial
to seek immediate medical attention.[3][6]

Q3: What should | do in case of accidental exposure?

A3: Immediate first aid is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[1][3][6]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
with plenty of soap and water. Seek immediate medical attention.[3][6]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate
medical attention.[3][5][6]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[3][6]

Q4: What are the proper storage conditions for 4-Azidoaniline?

A4: 4-Azidoaniline should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[5][6][7] It should be kept away from heat, sparks, open flames, and other
ignition sources.[3][5] The recommended storage temperature is between 10°C and 25°C.[1][7]

Q5: What materials are incompatible with 4-Azidoaniline?

A5: 4-Azidoaniline is incompatible with several substances. Avoid contact with:
e Strong oxidizing agents (e.g., nitrates, perchlorates)[2]

e Acids[2]

o Aldehydes, amides, carbamates, cyanides[2]
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» Metals and metallic salts, which can catalyze explosive decomposition[2]

e Reducing agents and bases[6]

Troubleshooting Guide

Issue

Possible Cause

Solution

Discoloration of the compound

(darkening)

Exposure to light, heat, or air.

Store the compound in a tightly
sealed, amber-colored vial in a
cool, dark place, preferably
under an inert atmosphere

(e.g., argon or nitrogen).

Spattering or hissing during

dissolution

The solvent is being added too
quickly to a reactive
compound, or there is a
localized temperature

increase.

Add the solvent slowly and in
small portions, with gentle
stirring or agitation. Ensure the
dissolution is performed in a
fume hood and behind a blast
shield.

Difficulty in dissolving the

compound

4-Azidoaniline hydrochloride is
soluble in methanol but

immiscible in water.[2][6]

Use methanol for dissolution.
[6] Gentle warming can be
attempted with extreme
caution, but it is generally not
recommended due to the

compound's thermal sensitivity.

Unexpected reaction exotherm

Incompatible reagents or

reaction conditions.

Immediately cool the reaction
vessel with an ice bath. Ensure
that all reagents and solvents
are compatible with azido
compounds. Avoid high
temperatures and sources of

ignition.

Quantitative Data
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Property Value Source
Tan or light yellow crystalline

Appearance ) [2][6]
solid

) 170.60 g/mol (for

Molecular Weight ) [21[41[7]
hydrochloride salt)

Melting Point 165 °C (with decomposition) [6][8]

Thermal Stability (DSC/TGA)

Data not available in the
searched literature.
Decomposes at its melting

point.

Shock Sensitivity

Data not available in the
searched literature. Organic
azides are potentially shock-

sensitive.[2]

Solubility

Soluble in methanol;

immiscible in water.

[2][6]

Experimental Protocols
Protocol 1: Weighing and Preparing a Solution of 4-
Azidoaniline Hydrochloride

Objective: To safely weigh and dissolve 4-Azidoaniline hydrochloride for use in a chemical

reaction.

Materials:

4-Azidoaniline hydrochloride

Methanol (or other compatible solvent)

Spatula (non-metallic, e.g., ceramic or plastic)

Weighing paper or boat
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» Glass vial or flask

e Magnetic stir bar and stir plate

o Appropriate Personal Protective Equipment (PPE)
Procedure:

e Preparation:

o

Ensure the work area is clean and free of incompatible materials.

[¢]

Perform the entire procedure in a certified chemical fume hood.

Place a blast shield between yourself and the experimental setup.

[¢]

[e]

Don the required PPE: safety goggles, face shield, flame-retardant lab coat, and chemical-
resistant gloves.

e Weighing:
o Place a weighing paper or boat on the analytical balance and tare it.

o Using a non-metallic spatula, carefully transfer the desired amount of 4-Azidoaniline
hydrochloride from its storage container to the weighing paper. Avoid grinding or scraping
the solid.

o Record the exact weight.
o Dissolution:

o Transfer the weighed solid into a clean, dry glass vial or flask containing a magnetic stir
bar.

o Slowly add the required volume of methanol to the vial.

o Place the vial on a magnetic stir plate and stir gently at room temperature until the solid is
completely dissolved. Do not heat the solution.
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e Cleanup:

o Carefully clean the spatula and any contaminated surfaces with an appropriate solvent
(e.g., methanol) and dispose of the cleaning materials as hazardous waste.

o Properly dispose of the weighing paper as hazardous waste.

Protocol 2: Disposal of 4-Azidoaniline Waste

Objective: To safely dispose of unused 4-Azidoaniline and contaminated materials.
Materials:

e Waste container for azido compounds

e Appropriate PPE

Procedure:

o Waste Segregation:

o Collect all waste containing 4-Azidoaniline, including unused solid, solutions, and
contaminated materials (e.g., gloves, weighing paper, pipette tips), in a dedicated, clearly
labeled hazardous waste container.

o Do not mix azide waste with other chemical waste streams, especially acidic or heavy
metal waste.

o Container Management:
o Keep the waste container tightly closed when not in use.

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
heat and incompatible materials.

» Disposal Request:

o Follow your institution's guidelines for hazardous waste disposal. Contact your
Environmental Health and Safety (EHS) department to arrange for the pickup and disposal
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of the azide waste.[2]

Mandatory Visualizations

Safe Handling Workflow for 4-Azidoaniline

Preparation

Procedure
\ 4

Weigh Carefully

4
[Dissolve Slowly at Room Temperature]

\4
[Monitor Reaction for Exotherms]

Cleanup & Disposal
\ 4

( )
( )
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Azidoaniline in a laboratory setting.

4-Azidoaniline Storage Decision Tree

Click to download full resolution via product page

Caption: Decision tree for the safe storage of 4-Azidoaniline upon receipt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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